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Compound of Interest

Compound Name: 147529-30-4

CAS No.: 147529-30-4

Cat. No.: B612479

Get Quote

Executive Hazard Assessment
CAS 147529-30-4, widely known as Resiquimod (R-848), is not merely a chemical irritant; it is

a potent pharmacological agent. It functions as a synthetic agonist for Toll-like receptors 7 and

8 (TLR7/8).

The Core Risk: Unlike standard laboratory reagents, the danger of Resiquimod lies in its

biological mechanism. Systemic absorption (inhalation or skin contact) can trigger an acute

cytokine storm, leading to severe flu-like symptoms, hemodynamic instability, and organ

dysfunction.[1]

Potency: Resiquimod is significantly more potent than its analog, Imiquimod.

Primary Route of Entry: Inhalation of dust and dermal absorption (enhanced by solvents like

DMSO).

GHS Classification: Acute Toxicant (Oral), Skin/Eye Irritant, Respiratory Irritant.

Personal Protective Equipment (PPE) Matrix
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Standard "lab safety" is insufficient. You must adopt Potent Compound Safety (PCS) protocols.

PPE Component Specification The "Why" (Causality)

Respiratory
P100 / N95 (Minimum) or

PAPR

Critical Control Point: The solid

powder is electrostatic.

Inhalation delivers the drug

directly to lung immune cells,

triggering rapid systemic

inflammation.

Hand Protection
Double Nitrile Gloves (0.11

mm min)

Permeation Barrier: Single

gloves may develop micro-

tears. The outer glove protects

the inner glove from solvent-

mediated permeation

(especially when dissolved in

DMSO).

Eye Protection
Chemical Goggles (Not Safety

Glasses)

Mucosal Defense: Safety

glasses allow dust entry from

the side. Ocular mucosal

absorption is a direct route to

the bloodstream.

Body Protection
Tyvek® Lab Coat (Closed

front)

Dust Trap: Cotton coats trap

powder in fibers, creating a

secondary exposure source in

laundry. Tyvek sheds dust and

is disposable.

Operational Workflow: Handling Solids
Golden Rule: Never handle the dry powder of CAS 147529-30-4 on an open bench.

A. Engineering Controls
Primary: Class II Biological Safety Cabinet (BSC) or Chemical Fume Hood.
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Static Control: Use an anti-static gun or ionizer bar inside the hood. Imidazoquinolines are

prone to static charge, causing "powder fly" during weighing.

B. The "Static-Free" Weighing Protocol

START: Weighing Prep

1. Don Double Nitrile Gloves
& Tyvek Sleeves

2. Activate Ionizer/Anti-Static
Inside Hood

3. Weigh into Pre-Tared
Scintillation Vial

 Minimize Airflow Turbulence

4. Add Solvent (DMSO/EtOH)
IMMEDIATELY to Vial

 Contain Dust as Liquid

5. Cap & Wipe Exterior
with Ethanol Wipe

END: Transport to Assay

Click to download full resolution via product page
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Figure 1: Safe weighing workflow emphasizing immediate solubilization to eliminate dust

hazards.

C. Solubilization Risks
Solvent Choice: Resiquimod is often dissolved in DMSO (Dimethyl sulfoxide) or Ethanol.

The DMSO Danger: DMSO is a skin penetrant. If you spill Resiquimod-DMSO solution on

your skin, the DMSO will carry the potent drug directly into your bloodstream.

Protocol:

Add solvent inside the vial while it is still in the hood.

Do not vortex open tubes. Cap tightly before vortexing.

Decontamination & Disposal[2][3][4][5]
Principle: You cannot "kill" a chemical like you kill a virus, but you can chemically degrade or

physically contain it.

A. Spill Management (Liquid)
Isolate: Inform nearby personnel.

Absorb: Cover with absorbent pads.

Solubilize: Wipe the area with 10% Ethanol first. Resiquimod is lipophilic; water alone will

just spread it around.

Clean: Follow with a soap and water wash to remove the ethanol residue.

Dispose: All wipes go into Hazardous Chemical Waste (Incineration stream).

B. Disposal Logic
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Waste Generation Is it Solid or Liquid?

Solid (Powder/Wipes)

Liquid (DMSO/Media)

Segregate into
Cytotoxic/API Waste Stream

High-Temp Incineration
(>1000°C)

 DO NOT AUTOCLAVE

Click to download full resolution via product page

Figure 2: Disposal decision tree. Note that autoclaving is ineffective for chemical destruction.

Crucial Disposal Note: Do NOT dispose of Resiquimod down the drain. It is toxic to aquatic life

and persists in water systems. All waste must be tagged for High-Temperature Incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b612479/docs#operational-safety-protocol-handling-
resiquimod-cas-147529-30-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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